Cas no 869709-86-4 (1-(2-chloropropanoyl)imidazolidin-2-one)

• Product Name: 1-(2-chloropropanoyl)imidazolidin-2-one
• CAS No: 869709-86-4
• MF: C₆H₉ClN₂O₂
• MW: 176.600860357285
• CID: 3108545
• PubChem ID: 16226733
• Update Time: 2025-10-20

1-(2-chloropropanoyl)imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloropropanoyl)imidazolidin-2-one
• 869709-86-4
• UJB70986
• AKOS017277901
• EN300-14512
• G38783
• Z104341546
• CS-0234647
• AKOS000151246

• Inchi： 1S/C6H9ClN2O2/c1-4(7)5(10)9-3-2-8-6(9)11/h4H,2-3H2,1H3,(H,8,11)
• InChI Key： BHXYGXVFGPOPMU-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1C(NCC1)=O)=O

Computed Properties

• Exact Mass: 176.035
• Monoisotopic Mass: 176.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4A^2
• XLogP3: 0.1

Additional information on 1-(2-chloropropanoyl)imidazolidin-2-one

1-(2-Chloropropanoyl)imidazolidin-2-one (CAS No. 869709-86-4): A Comprehensive Guide to Its Properties and Applications

1-(2-Chloropropanoyl)imidazolidin-2-one (CAS No. 869709-86-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique imidazolidin-2-one core and 2-chloropropanoyl side chain, serves as a versatile intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals often search for terms like "1-(2-chloropropanoyl)imidazolidin-2-one synthesis", "CAS 869709-86-4 applications", and "imidazolidinone derivatives in drug discovery", reflecting its growing relevance in modern chemistry.

The molecular structure of 1-(2-chloropropanoyl)imidazolidin-2-one features a five-membered imidazolidinone ring, which is known for its stability and ability to participate in hydrogen bonding. This structural feature makes it an attractive scaffold for designing molecules with specific biological activities. The presence of the chloropropanoyl group further enhances its reactivity, allowing for diverse chemical modifications. Recent studies have explored its potential in creating novel antimicrobial agents and enzyme inhibitors, addressing global concerns about antibiotic resistance and targeted therapies.

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From a synthetic chemistry perspective, 1-(2-chloropropanoyl)imidazolidin-2-one offers several advantages. Its chloro and carbonyl functional groups provide multiple sites for nucleophilic substitution and condensation reactions, enabling the creation of diverse molecular libraries. Researchers often investigate "optimized routes for 1-(2-chloropropanoyl)imidazolidin-2-one preparation" and "green chemistry approaches for imidazolidinone synthesis", reflecting the industry's shift toward environmentally friendly practices. Recent advancements in catalytic methods have further improved the efficiency of its production.

Market trends indicate a rising demand for 1-(2-chloropropanoyl)imidazolidin-2-one, driven by its expanding applications in life sciences and material chemistry. The compound's compatibility with high-throughput screening platforms has made it a favorite among drug discovery teams. Furthermore, its potential in polymeric materials and coating technologies is being explored, with searches like "imidazolidinone-based polymers" gaining traction. As industries prioritize innovation, the versatility of this compound ensures its continued relevance.

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In conclusion, 1-(2-chloropropanoyl)imidazolidin-2-one (CAS No. 869709-86-4) stands as a multifaceted compound with broad utility across multiple disciplines. Its structural features, synthetic accessibility, and biological relevance make it a cornerstone in contemporary chemical research. Whether in the context of drug development, agricultural innovation, or material science, this compound continues to inspire new discoveries and applications. For those seeking deeper insights, exploring "recent patents involving imidazolidinone chemistry" or "future trends in heterocyclic compound research" can provide valuable perspectives on its evolving role.